Cas no 40665-86-9 (Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate)

Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate structure
40665-86-9 structure
Product Name:Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
CAS No:40665-86-9
MF:C11H14ClO5P
MW:292.652623653412
CID:2633400
PubChem ID:22151512
Update Time:2025-04-21

Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 3-(4-chlorophenoxy)-2-oxopropylphosphonate
    • SCHEMBL9785247
    • Dimethyl[3-(4-chlorophenoxy)-2-oxoprop-1-yl]phosphonate
    • DB-187111
    • Dimethyl(3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
    • Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
    • 40665-86-9
    • Inchi: 1S/C11H14ClO5P/c1-15-18(14,16-2)8-10(13)7-17-11-5-3-9(12)4-6-11/h3-6H,7-8H2,1-2H3
    • InChI Key: PINORBFTXSYEQN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(CP(=O)(OC)OC)=O

Computed Properties

  • Exact Mass: 292.027
  • Monoisotopic Mass: 292.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 71.64000
  • LogP: 2.77380
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